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Abstract
Repandiol, a novel diepoxide compound isolated from the edible mushroom Hydnum

repandum, has demonstrated significant cytotoxic activity against various tumor cell lines.[1][2]

[3] This technical guide provides a comprehensive overview of the known physical, chemical,

and biological properties of Repandiol. It is intended to serve as a foundational resource for

researchers and professionals in drug development and natural product chemistry. Due to the

limited publicly available data, this document also highlights areas where further investigation is

required.

Chemical Identity and Structure
Repandiol is chemically identified as (2R,3R,8R,9R)-4,6-decadiyne-2,3:8,9-diepoxy-1,10-diol.

[1][2][3] Its structure was elucidated through spectroscopic analysis and confirmed by the

synthesis of optically active Repandiol.[1][2][3] The molecule features a C10 backbone with

two epoxide rings and a conjugated diyne system, which are key functional groups likely

contributing to its biological activity.

Table 1: Chemical Identification of Repandiol
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Identifier Value

Systematic Name
(2R,3R,8R,9R)-4,6-decadiyne-2,3:8,9-diepoxy-

1,10-diol

Molecular Formula C10H10O4

Key Functional Groups Diepoxide, Diyne, Primary Alcohol

Source
Hydnum repandum, Hydnum repandum var.

album[1][2][3]

Physical and Chemical Properties
Detailed experimental data on the physical and chemical properties of Repandiol are scarce in

publicly accessible literature. The information available is summarized below.

Table 2: Physical and Chemical Properties of Repandiol
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Property Value Notes

Melting Point Not Available -

Boiling Point Not Available -

Solubility Not Available

The presence of two hydroxyl

groups suggests potential

solubility in polar organic

solvents.

Stability Not Available

The epoxide rings may be

susceptible to ring-opening

reactions under acidic or

nucleophilic conditions. The

diyne moiety may be sensitive

to heat and light.

Reactivity Not Available

The epoxide and diyne

functionalities suggest

potential for a variety of

chemical reactions, including

nucleophilic addition,

cycloaddition, and

polymerization.

Experimental Protocols
Isolation of Repandiol from Hydnum repandum
The following is a generalized protocol based on the initial discovery of Repandiol. For precise

details, it is imperative to consult the original publication by Takahashi et al. (1992).

Workflow for the Isolation of Repandiol
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Mushroom Collection and Preparation

Extraction

Purification

Analysis and Characterization

Collect fresh fruiting bodies of Hydnum repandum

Air-dry and grind the mushroom material

Extract with a suitable organic solvent (e.g., methanol or ethanol)

Concentrate the extract under reduced pressure

Partition the crude extract between immiscible solvents

Perform column chromatography (e.g., silica gel)

Further purify using High-Performance Liquid Chromatography (HPLC)

Elucidate the structure using spectroscopic methods (NMR, MS, IR, UV)

Isolated Repandiol

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and characterization of Repandiol.
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Synthesis of Optically Active Repandiol
The synthesis of optically active Repandiol was a crucial step in confirming its absolute

stereochemistry. While the specific synthetic route is detailed in the primary literature, a general

approach for a molecule with this complexity would likely involve:

Chiral Pool Synthesis: Starting from a readily available chiral precursor.

Asymmetric Synthesis: Employing chiral catalysts or auxiliaries to introduce the desired

stereocenters.

Stereoselective Epoxidation: Using reagents that selectively form one epoxide diastereomer

over the other.

Coupling Reactions: Formation of the carbon-carbon triple bonds of the diyne system, for

example, through Glaser or Hay coupling.

Biological Activity and Mechanism of Action
Repandiol has been reported to exhibit potent cytotoxic activity against a variety of tumor cells.

[1][2][3] However, the specific molecular mechanisms and signaling pathways through which

Repandiol exerts its cytotoxic effects have not yet been elucidated in the available scientific

literature.

Hypothesized Mechanism of Action

Given the chemical structure of Repandiol, a plausible hypothesis for its cytotoxic activity

involves the alkylation of biological macromolecules. The strained epoxide rings are

electrophilic and can react with nucleophilic residues in proteins and DNA. The conjugated

diyne system could also play a role in its biological activity, potentially through interactions with

cellular targets or by generating reactive species.

Conceptual Signaling Pathway for Cytotoxicity

The following diagram illustrates a conceptual pathway of how a cytotoxic compound like

Repandiol might induce cell death. It is important to note that this is a generalized

representation and has not been experimentally validated for Repandiol.
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Caption: A hypothetical signaling pathway for Repandiol-induced cytotoxicity.

Future Directions
The potent cytotoxic activity of Repandiol makes it an intriguing candidate for further

investigation in the context of cancer drug development. Key areas for future research include:

Determination of Physical and Chemical Properties: A comprehensive characterization of its

physicochemical properties is essential for formulation and preclinical development.

Elucidation of the Mechanism of Action: Studies are needed to identify the specific cellular

targets and signaling pathways modulated by Repandiol. This would involve techniques

such as proteomics, transcriptomics, and cell-based assays.
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Synthesis of Analogs: The synthesis and biological evaluation of Repandiol analogs could

lead to the discovery of compounds with improved potency, selectivity, and pharmacokinetic

properties.

In Vivo Efficacy Studies: Evaluation of Repandiol's anti-tumor activity in animal models is a

critical next step to assess its therapeutic potential.

Conclusion
Repandiol is a structurally unique natural product with promising cytotoxic activity. While the

current body of knowledge is limited, this technical guide consolidates the available information

and provides a framework for future research. Further exploration of its chemical biology and

pharmacological properties is warranted to fully understand its potential as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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